N-(3,5-dimethylphenyl)-2-(4-fluorophenoxy)acetamide

• Molecular Formula: C16H16FNO2
• Molecular Weight: 273.3 g/mol
• IUPAC Name: N-(3,5-dimethylphenyl)-2-(4-fluorophenoxy)acetamide
• InChI: InChI=1S/C16H16FNO2/c1-11-7-12(2)9-14(8-11)18-16(19)10-20-15-5-3-13(17)4-6-15/h3-9H,10H2,1-2H3,(H,18,19)
• InChI Key: APZNJKBBJAUWAL-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC(=C1)NC(=O)COC2=CC=C(C=C2)F)C

Description

N-(3,5-dimethylphenyl)-2-(4-fluorophenoxy)acetamide, also known as DFN-8531, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound belongs to the class of acetamide derivatives and has been found to have a wide range of biochemical and physiological effects.

Mechanism of Action

N-(3,5-dimethylphenyl)-2-(4-fluorophenoxy)acetamide acts as a selective antagonist of the α2δ subunit of voltage-gated calcium channels, which are involved in neurotransmitter release and neuronal excitability. By blocking these channels, N-(3,5-dimethylphenyl)-2-(4-fluorophenoxy)acetamide reduces the release of neurotransmitters such as glutamate and substance P, which are involved in pain transmission and other neurological functions.
Biochemical and Physiological Effects:
N-(3,5-dimethylphenyl)-2-(4-fluorophenoxy)acetamide has been found to have a wide range of biochemical and physiological effects. It has been shown to reduce neuropathic pain in animal models, as well as reduce anxiety-like behavior. It has also been studied for its potential anti-inflammatory and anti-cancer properties.

Advantages and Limitations for Lab Experiments

N-(3,5-dimethylphenyl)-2-(4-fluorophenoxy)acetamide has several advantages for lab experiments. It is highly selective for the α2δ subunit of voltage-gated calcium channels, which makes it a useful tool for studying the role of these channels in neurological disorders. It is also stable and easy to synthesize, which makes it a cost-effective option for lab experiments. However, one limitation of N-(3,5-dimethylphenyl)-2-(4-fluorophenoxy)acetamide is that it has low solubility in water, which can make it difficult to administer in some experiments.

Future Directions

N-(3,5-dimethylphenyl)-2-(4-fluorophenoxy)acetamide has several potential future directions for scientific research. It could be further studied for its potential therapeutic applications in neurological disorders such as epilepsy and anxiety. It could also be studied for its potential anti-inflammatory and anti-cancer properties. Additionally, future research could focus on developing new analogs of N-(3,5-dimethylphenyl)-2-(4-fluorophenoxy)acetamide with improved solubility and selectivity for voltage-gated calcium channels. Overall, N-(3,5-dimethylphenyl)-2-(4-fluorophenoxy)acetamide has significant potential for scientific research and could lead to the development of new treatments for a variety of neurological disorders and other conditions.

Synthesis Methods

N-(3,5-dimethylphenyl)-2-(4-fluorophenoxy)acetamide can be synthesized by a multi-step process that involves the reaction of 3,5-dimethylphenylamine with 4-fluorophenol in the presence of a base to form the intermediate product. This intermediate is then reacted with chloroacetyl chloride to form the final product, N-(3,5-dimethylphenyl)-2-(4-fluorophenoxy)acetamide. The synthesis method has been optimized to ensure high yields and purity of the final product.

Scientific Research Applications

N-(3,5-dimethylphenyl)-2-(4-fluorophenoxy)acetamide has shown promising results in various scientific research applications. It has been found to have potential therapeutic applications in the treatment of neurological disorders such as neuropathic pain, epilepsy, and anxiety. It has also been studied for its potential anti-inflammatory and anti-cancer properties.